2-Bromo-N-methoxy-N-methylbenzamide

Specification

• CAS No.: 899425-05-9
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-bromo-N-methoxy-N-methylbenzamide
• Standard InChI: InChI=1S/C9H10BrNO2/c1-11(13-2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3
• Standard InChI Key: DFCHDGWEZWJPAM-UHFFFAOYSA-N
• SMILES: CN(C(=O)C1=CC=CC=C1Br)OC
• Canonical SMILES: CN(C(=O)C1=CC=CC=C1Br)OC

Introduction

2-Bromo-N-methoxy-N-methylbenzamide is a chemical compound with the CAS number 899425-05-9. It is characterized by its molecular formula C₉H₁₀BrNO₂ and a molecular weight of 244.08500 g/mol. This compound is notable for its unique structure, which includes bromine, methoxy, and methyl substitutions on the benzamide backbone.

Synthesis and Applications

While specific synthesis methods for 2-Bromo-N-methoxy-N-methylbenzamide are not detailed in the available literature, compounds with similar structures often involve reactions using benzotriazol-1-ol and carbodiimide hydrochloride in solvents like N,N-dimethylformamide. This compound may be used in various chemical and pharmaceutical applications, including as intermediates in drug synthesis or in research related to proteolysis targeting chimeras (PROTACs), although specific applications are not well-documented.

NMR Spectroscopy

Ortho-substituted benzamides, similar to 2-Bromo-N-methoxy-N-methylbenzamide, exhibit interesting NMR features. For instance, the ¹H NMR spectrum of 2-iodo-N-methoxy-N-methylbenzamide shows broad humps due to the presence of rotamers, which can be resolved into sharp singlets at higher temperatures. This phenomenon suggests that similar compounds may display complex NMR spectra due to rotational isomerism.